N-[4-(4-chlorophenoxy)phenyl]-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide

• Molecular Formula: C19H16ClN3O3S
• Molecular Weight: 401.9 g/mol
• IUPAC Name: N-[4-(4-chlorophenoxy)phenyl]-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H16ClN3O3S/c1-12-10-17(24)23-19(21-12)27-11-18(25)22-14-4-8-16(9-5-14)26-15-6-2-13(20)3-7-15/h2-10H,11H2,1H3,(H,22,25)(H,21,23,24)
• InChI Key: ZUEMNPRILMWAIX-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=O)N=C(N1)SCC(=O)NC2=CC=C(C=C2)OC3=CC=C(C=C3)Cl

Description

N-[4-(4-chlorophenoxy)phenyl]-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of Janus kinase (JAK) inhibitors, which are known to play a crucial role in the regulation of immune responses.

Mechanism of Action

N-[4-(4-chlorophenoxy)phenyl]-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide works by inhibiting the activity of JAK enzymes, which play a crucial role in the regulation of immune responses. By inhibiting JAK enzymes, N-[4-(4-chlorophenoxy)phenyl]-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide can reduce the production of inflammatory cytokines and prevent the activation of immune cells, thereby reducing inflammation and tissue damage.
Biochemical and Physiological Effects:
N-[4-(4-chlorophenoxy)phenyl]-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has been shown to have a number of biochemical and physiological effects, including reducing the production of inflammatory cytokines, preventing the activation of immune cells, and reducing inflammation and tissue damage. It has also been shown to have a potential role in the regulation of cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(4-chlorophenoxy)phenyl]-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide for lab experiments is its specificity for JAK enzymes, which makes it a useful tool for studying the role of these enzymes in immune responses and inflammation. However, one limitation of N-[4-(4-chlorophenoxy)phenyl]-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide is that it can have off-target effects on other enzymes and pathways, which can complicate data interpretation.

Future Directions

There are several future directions for research related to N-[4-(4-chlorophenoxy)phenyl]-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide. One potential direction is to study its potential use in combination with other therapies for the treatment of autoimmune diseases and cancer. Another potential direction is to study its effects on other immune cells and pathways, such as T cells and B cells. Additionally, further research is needed to fully understand the potential limitations and off-target effects of N-[4-(4-chlorophenoxy)phenyl]-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide.

Synthesis Methods

The synthesis of N-[4-(4-chlorophenoxy)phenyl]-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide involves the reaction of 4-chlorophenol with 4-bromoanisole in the presence of a base to form 4-(4-chlorophenoxy)phenol. The resulting compound is then reacted with 2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetic acid in the presence of a coupling agent to form N-[4-(4-chlorophenoxy)phenyl]-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide.

Scientific Research Applications

N-[4-(4-chlorophenoxy)phenyl]-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has been extensively studied for its potential therapeutic applications in the treatment of various autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has also been studied for its potential use in the treatment of certain types of cancer.